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Compound of Interest

Compound Name: 4-Methylumbelliferyl butyrate

Cat. No.: B108483

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methylumbelliferyl butyrate, a widely
used fluorogenic substrate in biochemical assays. This document details its alternative names,
physicochemical properties, and provides a comprehensive experimental protocol for its use in
detecting and quantifying esterase and lipase activity.

Nomenclature and Identification

4-Methylumbelliferyl butyrate is known by several alternative names in scientific literature
and commercial products. A clear understanding of this nomenclature is crucial for accurate
literature searches and product identification.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b108483?utm_src=pdf-interest
https://www.benchchem.com/product/b108483?utm_src=pdf-body
https://www.benchchem.com/product/b108483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Type Identifier Source
(4-methyl-2-oxochromen-7-yl)

IUPAC Name PubChem[1]
butanoate

CAS Number 17695-46-4 Santa Cruz Biotechnology[2]

Synonym 4-Methylcoumarin-7-yl butyrate  Santa Cruz Biotechnology|[2]
Butyric acid 4-

Synonym ] Chem-Impex([3]
methylumbelliferyl ester

Synonym Butyryl 4-methylumbelliferone CAS Common Chemistry[4]

Synonym 4-Methylumbelliferone butyrate  CAS Common Chemistry[4]

Abbreviation 4-MUB PubChem[1]

Abbreviation MU-Bu Sigma-Aldrich[5]

Molecular Formula C14H1404 Santa Cruz Biotechnology|[2]

Molecular Weight 246.26 g/mol Santa Cruz Biotechnology[2]

Principle of Detection: A Fluorogenic
Transformation

4-Methylumbelliferyl butyrate is a non-fluorescent molecule. Its utility as a substrate lies in its
enzymatic hydrolysis by esterases, such as butyrate esterase and lipase. This reaction cleaves
the butyrate group, releasing the highly fluorescent product, 4-methylumbelliferone (4-MU),
also known as hymecromone. The intensity of the fluorescence emitted by 4-MU is directly
proportional to the enzymatic activity, allowing for sensitive quantification. The fluorescence of
4-MU is pH-dependent, with optimal emission at a higher pH.
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Enzymatic Hydrolysis

-Methylumbelliferyl Butyrat
(Non-fluorescent)

( )

Substrate

Esterase / Lipase

4-Methylumbelliferone (4-MU)
(Highly Fluorescent)

Butyric Acid
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1. Preparation

Prepare Reagents:

- Substrate Stock (4-MUB in DMSO)
- Assay Buffer
- Stop Solution

- 4-MU Standard

N\

J

Prepare Samples:
- Enzyme Dilutions
- Controls (Blanks)

2. Assay Execution

Dispense Reagents & Samples
into 96-well plate

Incubate at 37°C

Stop Reaction
(add Stop Solution)

3. Data Acquisi

jon & Analysis

Measure Fluorescence
(Ex: ~365nm, Em: ~445nm)

Generate Standard Curve
(4-MU concentration vs. Fluorescence)

y

(Calculate Enzyme Activity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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